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Compound of Interest

Compound Name: 1,3-Butadiyne, 1-fluoro-

Cat. No.: B15288918 Get Quote

Essential Safety and Handling Guide for 1,3-
Butadiyne, 1-fluoro-
Disclaimer: A specific Safety Data Sheet (SDS) for 1,3-Butadiyne, 1-fluoro- is not readily

available in public domains. The following guidance is extrapolated from safety data for

structurally analogous compounds, including 1,3-Butadiyne, 1,3-Butadiene, and various

fluorinated butadienes. Researchers must exercise extreme caution and should consult with a

qualified safety professional before handling this substance. The information provided here is

intended as a supplementary resource and not a substitute for a formal risk assessment.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling 1,3-Butadiyne, 1-fluoro-. It includes

operational plans, personal protective equipment (PPE) recommendations, and disposal

procedures to ensure laboratory safety.

Quantitative Data Summary
The following table summarizes key physical and safety data extrapolated from related

compounds. This information should be considered an estimate in the absence of specific data

for 1,3-Butadiyne, 1-fluoro-.
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Property Extrapolated Value Notes and Key Hazards

Physical State

Likely a gas or liquefied gas at

standard temperature and

pressure.

Vapors are likely heavier than

air and can accumulate in low-

lying areas, posing a

suffocation and explosion

hazard.[1][2]

Flammability
Extremely flammable. Gas/air

mixtures are explosive.

Keep away from all ignition

sources, including heat,

sparks, open flames, and static

discharge.[3][4] Use non-

sparking tools and explosion-

proof equipment.[5][6]

Toxicity

Assumed to be toxic. May

cause respiratory irritation,

central nervous system effects,

and may have carcinogenic

and mutagenic potential.[3][4]

[7]

Avoid inhalation and skin

contact. Work in a well-

ventilated area, preferably in a

fume hood with appropriate

exhaust.

Reactivity

May be highly reactive and

prone to spontaneous

polymerization, especially in

the presence of heat, light, or

certain catalysts.[8]

Polymerization can be violent

and may lead to container

rupture.[7] Store in a cool,

dark, and well-ventilated area,

away from incompatible

materials such as oxidizing

agents and acids.[4][8]

Health Hazards

Contact with liquefied gas can

cause severe frostbite.[7][9]

May cause skin and eye

irritation.[5]

Wear appropriate personal

protective equipment, including

cryogenic gloves when

handling liquefied gas.[10]

Exposure Limits

No established exposure limits.

For 1,3-Butadiene, the OSHA

PEL is 1 ppm (8-hour TWA)

and 5 ppm (15-minute STEL).

[4]

Adhere to the lowest feasible

exposure limits. Continuous air

monitoring may be necessary.
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Operational Plan: Step-by-Step Guidance
1. Pre-Handling Preparations:

Risk Assessment: Conduct a thorough risk assessment specific to the planned experiment,

considering the quantity of substance to be used, potential for exposure, and emergency

procedures.

Fume Hood and Ventilation: Ensure a certified chemical fume hood with adequate airflow is

available and operational. All handling of 1,3-Butadiyne, 1-fluoro- must be performed within

the fume hood.

Personal Protective Equipment (PPE): Assemble and inspect all necessary PPE before

starting work. (See details in the table below).

Emergency Equipment: Ensure that a safety shower, eyewash station, and appropriate fire

extinguisher (e.g., carbon dioxide or dry chemical) are readily accessible.[1]

Leak Detection: Have appropriate gas detection equipment available to monitor for leaks.

2. Handling Procedures:

Grounding: All equipment and containers must be properly grounded to prevent static

electricity buildup.[1]

Inert Atmosphere: When possible, handle the substance under an inert atmosphere (e.g.,

nitrogen or argon) to minimize the risk of fire and polymerization.

Transfer: Use a closed system for transferring the substance to prevent release into the

laboratory environment.

Avoid Contamination: Do not allow the substance to come into contact with incompatible

materials.

Monitoring: Continuously monitor the work area for any signs of a leak.

3. Storage:
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Location: Store in a cool, dry, well-ventilated, and locked area away from sunlight and heat

sources.[3]

Cylinder Orientation: Gas cylinders should be stored upright and securely fastened.

Separation: Store away from incompatible materials, particularly oxidizing agents.

4. Disposal Plan:

Waste Characterization: All waste containing 1,3-Butadiyne, 1-fluoro- must be treated as

hazardous waste.

Containment: Collect waste in approved, properly labeled, and sealed containers.

Disposal Method: Dispose of hazardous waste through a licensed environmental disposal

company. Controlled incineration is a likely method.[3] Do not attempt to dispose of this

chemical down the drain or with general laboratory waste.

Personal Protective Equipment (PPE)
Protection Type Specification

Respiratory Protection

A full-facepiece respirator with appropriate

cartridges (e.g., organic vapor) or a self-

contained breathing apparatus (SCBA) is

recommended.[6][10]

Eye and Face Protection
Chemical safety goggles and a face shield are

mandatory.[6][7]

Hand Protection

Wear cryogenic gloves when handling the

liquefied gas. For other operations, use

chemically resistant gloves (e.g., butyl rubber or

Viton).

Skin and Body Protection

A flame-retardant and chemically resistant lab

coat or coveralls should be worn.[6] Closed-toe

shoes are required.
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Experimental Protocol: General Handling in a
Research Setting

Preparation: Don all required PPE. Ensure the fume hood sash is at the appropriate height.

Inerting the System: Purge the reaction apparatus with an inert gas (e.g., nitrogen) to

remove air.

Cooling: If the reaction is to be performed at low temperatures, prepare a cooling bath in the

fume hood.

Reagent Transfer: If using a lecture bottle, ensure the regulator is in good working order.

Slowly introduce the gaseous 1,3-Butadiyne, 1-fluoro- into the reaction vessel via a closed

and grounded system.

Reaction Monitoring: Monitor the reaction progress from outside the fume hood as much as

possible.

Quenching: At the end of the reaction, any unreacted 1,3-Butadiyne, 1-fluoro- should be

safely quenched or vented through a scrubbing system.

Decontamination: Decontaminate all equipment that has come into contact with the

substance using an appropriate procedure.

Waste Disposal: Segregate and dispose of all waste streams according to the disposal plan.

Visual Workflow for Safe Handling
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Safe Handling and Emergency Workflow for 1,3-Butadiyne, 1-fluoro-

1. Pre-Handling
- Risk Assessment
- Assemble PPE

- Check Fume Hood

2. Handling in Fume Hood
- Ground Equipment

- Use Inert Atmosphere
- Monitor for Leaks

Proceed if Safe

3. Post-Handling
- Decontaminate Equipment

- Segregate Waste

After Experiment

Emergency: Leak or Spill

On Incident

4. Secure Storage
- Cool, Ventilated Area

- Away from Incompatibles

Store Unused Reagent

5. Waste Disposal
- Licensed Disposal Vendor

Dispose of Waste

Evacuate Immediate Area

Alert Supervisor and Safety Officer

If Trained: Use Emergency Equipment

Seek Medical Attention if Exposed

If necessary

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response for 1,3-Butadiyne, 1-fluoro-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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